Cas no 2763584-91-2 (rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one)

• Product Name: rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one
• CAS No: 2763584-91-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5964040
• PubChem ID: 165651815
• Update Time: 2025-07-09

rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one Chemical and Physical Properties

Names and Identifiers

• 2763584-91-2
• rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one
• EN300-37299394

• Inchi： 1S/C8H11NO/c10-8-7-5-2-1-4(5)6(7)3-9-8/h4-7H,1-3H2,(H,9,10)/t4-,5+,6+,7-/m0/s1
• InChI Key： BVTFIUIBPYZXRF-WNJXEPBRSA-N
• SMILES： O=C1[C@@H]2[C@H](CN1)[C@H]1CC[C@H]12

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Additional information on rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one

Comprehensive Analysis of rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one (CAS No. 2763584-91-2)

The compound rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one (CAS No. 2763584-91-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its intricate tricyclic framework, featuring an azabicyclic core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a chiral building block or pharmacophore in the design of novel therapeutics targeting neurological and inflammatory disorders.

In recent years, the demand for enantiomerically pure compounds like rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one has surged due to their critical role in asymmetric synthesis. The compound’s stereochemical complexity allows for precise interactions with biological targets, a feature highly sought after in precision medicine. This aligns with the growing trend of personalized therapeutics, where molecular specificity is paramount. Additionally, its aza-tricyclic structure is reminiscent of alkaloids found in nature, sparking interest in bioinspired drug design.

The synthesis of rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one often involves multi-step organic transformations, including cyclization and stereoselective reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the need for green chemistry and sustainable manufacturing. These methods not only improve yield but also reduce environmental impact, a key concern in modern chemical industries.

From a pharmacological perspective, the compound’s rigid tricyclic framework offers exceptional stability and bioavailability, making it a promising candidate for central nervous system (CNS) drug development. Its structural similarity to known neuromodulators has led to hypotheses about its potential in treating conditions like Parkinson’s disease or chronic pain. However, further in vitro and in vivo studies are needed to validate these applications.

In the context of computational chemistry, rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one has been a subject of molecular docking simulations to predict its binding affinity with various receptors. Such studies are crucial for virtual screening and drug repurposing, two rapidly evolving fields in pharmaceutical research. The integration of AI-driven drug discovery tools has further accelerated the exploration of this compound’s potential, aligning with the industry’s shift toward data-driven innovation.

Given the rising interest in small-molecule therapeutics, rac-(1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonan-7-one represents a compelling case study in the intersection of synthetic chemistry and biomedical applications. Its versatility and structural novelty continue to inspire researchers, positioning it as a molecule to watch in the coming years. For those seeking high-purity reference standards or custom synthesis services, this compound offers ample opportunities for innovation and collaboration.